N-{3-[(2,4-dimethoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide

• Molecular Formula: C21H20N2O6
• Molecular Weight: 396.4 g/mol
• IUPAC Name: N-[3-[(2,4-dimethoxybenzoyl)amino]-4-methoxyphenyl]furan-2-carboxamide
• InChI: InChI=1S/C21H20N2O6/c1-26-14-7-8-15(19(12-14)28-3)20(24)23-16-11-13(6-9-17(16)27-2)22-21(25)18-5-4-10-29-18/h4-12H,1-3H3,(H,22,25)(H,23,24)
• InChI Key: IFZZYTHLEXZPGE-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C(=O)NC2=C(C=CC(=C2)NC(=O)C3=CC=CO3)OC)OC

Description

N-{3-[(2,4-dimethoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide, also known as DMF, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. DMF belongs to the class of furamide compounds, which are known to have diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The exact mechanism of action of N-{3-[(2,4-dimethoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide is not fully understood. However, it is believed that this compound exerts its therapeutic effects by activating the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is a key regulator of antioxidant and anti-inflammatory responses. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), which is a transcription factor that plays a crucial role in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, and immunomodulatory effects. This compound has been shown to increase the expression of antioxidant enzymes, such as heme oxygenase-1 (HO-1) and superoxide dismutase (SOD), which protect cells against oxidative stress. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which are involved in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

N-{3-[(2,4-dimethoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide has several advantages for lab experiments, including its stability, solubility, and low toxicity. This compound can be easily synthesized in the lab and can be used in various in vitro and in vivo experiments. However, this compound has some limitations, such as its relatively low potency and specificity. This compound may also have off-target effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-{3-[(2,4-dimethoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide. One direction is to explore the potential therapeutic applications of this compound in other diseases, such as cancer and cardiovascular diseases. Another direction is to investigate the molecular mechanisms of this compound's action, which may help to identify new targets for drug development. Additionally, the development of more potent and specific this compound analogs may lead to the discovery of new therapeutic agents. Furthermore, the use of this compound in combination with other drugs may enhance its therapeutic efficacy and reduce its side effects.

Synthesis Methods

N-{3-[(2,4-dimethoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide can be synthesized via a multistep reaction process, starting from commercially available starting materials. The synthesis involves the condensation of 2,4-dimethoxybenzoyl chloride with 4-methoxyaniline to form the intermediate, which is then reacted with furfurylamine to obtain this compound. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

N-{3-[(2,4-dimethoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide has been extensively studied for its potential therapeutic applications in various diseases, including multiple sclerosis, psoriasis, and inflammatory bowel disease. This compound has been shown to have anti-inflammatory and immunomodulatory effects, which make it a promising candidate for the treatment of autoimmune diseases. This compound has also been shown to have neuroprotective effects, which suggest that it may have potential in the treatment of neurodegenerative diseases.